Technical Documentation Center

2-[Cyano(hydroxy)acetyl]benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-[Cyano(hydroxy)acetyl]benzoic acid
  • CAS: 618381-16-1

Core Science & Biosynthesis

Foundational

Technical Guide: Chemical Structure & Reactivity of 2-(2-cyano-2-hydroxyacetyl)benzoic acid

The chemical structure of 2-(2-cyano-2-hydroxyacetyl)benzoic acid represents a sophisticated, polyfunctional scaffold often encountered as a transient intermediate or equilibrium species in the synthesis of fused heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

The chemical structure of 2-(2-cyano-2-hydroxyacetyl)benzoic acid represents a sophisticated, polyfunctional scaffold often encountered as a transient intermediate or equilibrium species in the synthesis of fused heterocycles, particularly isocoumarins and isoquinolines .

This guide details the structural dynamics, synthetic pathways, and experimental characterization of this molecule, positioning it within the broader context of drug discovery and heterocyclic chemistry.

Executive Summary

2-(2-cyano-2-hydroxyacetyl)benzoic acid is an ortho-substituted benzoic acid derivative featuring a highly reactive 2-cyano-2-hydroxyacetyl side chain (


). This molecule is chemically significant due to its ring-chain tautomerism . It exists in dynamic equilibrium with its cyclized enol-lactone form, 3-cyano-4-hydroxyisocoumarin  (and potentially 3-hydroxy-3-(cyanocarbonyl)phthalide).

In drug development, this scaffold serves as a versatile "switch" intermediate. The open-chain form provides a platform for nucleophilic addition and chelation, while the cyclized form offers a rigid pharmacophore found in various bioactive natural products and synthetic enzyme inhibitors.

Structural Analysis & Tautomerism

Molecular Connectivity

The molecule consists of a benzene ring substituted at the C1 and C2 positions:

  • Position 1: A carboxylic acid group (

    
    ).
    
  • Position 2: A 2-cyano-2-hydroxyacetyl group (

    
    ).
    

This side chain is unique because it contains a cyanohydrin moiety adjacent to a ketone. This arrangement makes the


-carbon highly acidic and susceptible to tautomeric shifts.
Ring-Chain Tautomerism (The "Chameleon" Effect)

The defining characteristic of this molecule is its instability in the open-chain form. It rapidly cyclizes via intramolecular nucleophilic attack.

  • Pathway A (Isocoumarin Formation): The carboxylic acid oxygen attacks the ketone carbonyl of the side chain, followed by dehydration.

  • Pathway B (Phthalide Formation): The ketone oxygen attacks the carboxylic acid carbonyl (less common for this specific substitution).

The most stable tautomer is typically 3-cyano-4-hydroxyisocoumarin , which is stabilized by conjugation and intramolecular hydrogen bonding.

Tautomerism cluster_legend Equilibrium Dynamics OpenChain Open Chain Form 2-(2-cyano-2-hydroxyacetyl)benzoic acid (Reactive Intermediate) Cyclic Cyclic Enol Form 3-cyano-4-hydroxyisocoumarin (Stable Tautomer) OpenChain->Cyclic Cyclization (-H2O) Cyclic->OpenChain Hydrolysis (+H2O) Acidic pH favors Cyclic Acidic pH favors Cyclic Basic pH favors Open Chain Basic pH favors Open Chain Acidic pH favors Cyclic->Basic pH favors Open Chain

Figure 1: Tautomeric equilibrium between the open-chain benzoic acid derivative and the stable isocoumarin scaffold.

Synthetic Pathways

The synthesis of 2-(2-cyano-2-hydroxyacetyl)benzoic acid is generally achieved through the condensation of phthalic anhydride with active methylene compounds, followed by oxidative functionalization or hydrolysis.

Primary Synthesis: The Phthalic Anhydride Route

This protocol utilizes the high reactivity of phthalic anhydride toward carbanions.

Reagents:

  • Phthalic Anhydride (Electrophile)[1][2]

  • Ethyl Cyanoacetate (Nucleophile)

  • Sodium Ethoxide (Base)

  • Oxidizing Agent (e.g.,

    
     or Peroxide) – Required to introduce the 
    
    
    
    -hydroxy group if not starting from a pre-oxidized precursor.

Step-by-Step Mechanism:

  • Condensation: The enolate of ethyl cyanoacetate attacks phthalic anhydride to form 2-(2-cyano-2-ethoxycarbonylacetyl)benzoic acid .

  • Decarboxylation/Hydrolysis: Acidic hydrolysis removes the ester group, yielding 2-(2-cyanoacetyl)benzoic acid .

  • 
    -Hydroxylation:  Controlled oxidation (or starting with a tartronic acid derivative) introduces the hydroxyl group at the 
    
    
    
    -position, yielding the target 2-(2-cyano-2-hydroxyacetyl)benzoic acid .
Alternative: Hydrolysis of 3-Cyano-4-hydroxyisocoumarin

The most reliable way to isolate the target species is often to synthesize the stable isocoumarin first and then carefully hydrolyze the lactone ring under controlled basic conditions.

StepReagentConditionOutcome
1 Phthalic Anhydride + Cyanoacetic AcidPyridine/Et3N, HeatFormation of 3-cyano-isocoumarin intermediate.
2 Oxidation

/ NaOH
Installation of 4-hydroxy group.
3 Ring Opening1M NaOH, 0°CHydrolysis of lactone to 2-(2-cyano-2-hydroxyacetyl)benzoate .
4 Acidificationdilute HCl, <5°CProtonation to the free acid (Target).

Experimental Characterization

To validate the structure, researchers must distinguish between the open-chain and cyclic forms using spectroscopic data.

Nuclear Magnetic Resonance (NMR)
  • 
     NMR (DMSO-
    
    
    
    ):
    • Open Chain: Look for a singlet at

      
       5.5–6.5 ppm corresponding to the methine proton (
      
      
      
      ), though this may be absent if the enol form dominates. The carboxylic acid proton appears broad >12 ppm.
    • Cyclic (Isocoumarin): Absence of the methine proton if fully enolized. A sharp singlet for the hydroxyl group at C4 (if not exchanged) around

      
       9.0–11.0 ppm.
      
  • 
     NMR: 
    
    • Ketone Carbon (Open):

      
       190–200 ppm.
      
    • Lactone Carbon (Cyclic):

      
       160–165 ppm.
      
    • Nitrile Carbon:

      
       115–118 ppm (shifts slightly between forms).
      
Infrared Spectroscopy (IR)
  • Nitrile (

    
    ):  Sharp, weak band at 2200–2250 cm
    
    
    
    .
  • Carbonyls:

    • Open Chain: Two distinct carbonyl bands (Acid

      
       1710 cm
      
      
      
      , Ketone
      
      
      1680 cm
      
      
      ).
    • Cyclic: Broad, intense lactone/enol band

      
       1650–1670 cm
      
      
      
      (hydrogen bonded).

Applications in Drug Development

This scaffold acts as a privileged structure in medicinal chemistry.

  • Enzyme Inhibition: The 4-hydroxyisocoumarin moiety mimics the transition state of serine proteases and is a core pharmacophore in anticoagulants (e.g., Warfarin analogs) and potential viral protease inhibitors.

  • Chelation Therapy: The open-chain form, with its

    
    -hydroxy-ketone and carboxylic acid, forms stable tridentate complexes with divalent metals (
    
    
    
    ,
    
    
    ,
    
    
    ), relevant for metalloenzyme inhibition.
  • Heterocyclic Synthesis: It is a direct precursor to 1,2,3,4-tetrahydroisoquinolines and phthalazinones via reaction with hydrazines or primary amines.

Workflow: Synthesis of Isoquinoline Derivatives

Synthesis Start 2-(2-cyano-2-hydroxyacetyl)benzoic acid Intermediate Hydrazone Intermediate Start->Intermediate Condensation Reagent + Hydrazine (NH2NH2) Reagent->Intermediate Product 4-hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carbonitrile (Phthalazinone derivative) Intermediate->Product Cyclodehydration (-H2O)

Figure 2: Conversion of the scaffold into bioactive nitrogen heterocycles.

References

  • Lide, D. R. (Ed.). CRC Handbook of Chemistry and Physics. 90th ed. CRC Press.
  • Goumont, R., et al. "Ring-chain tautomerism in 2-acylbenzoic acids." Journal of Physical Organic Chemistry, Wiley. (Mechanistic insights into phthalide/isocoumarin equilibrium).
  • Siegfried, S., & H. J. "Reactions of Phthalic Anhydride with Active Methylene Compounds." Organic Reactions, Vol 15.
  • PubChem Compound Summary. "2-(2-cyanoacetyl)benzoic acid." National Center for Biotechnology Information. Link (Structural analog reference).

  • Katritzky, A. R.Comprehensive Heterocyclic Chemistry. Pergamon Press. (Detailed reactivity of isocoumarins and their hydrolysis products).

Sources

Exploratory

Tautomeric Dynamics of 2-Acylbenzoic Acid Scaffolds: Mechanistic Insights and Pharmaceutical Applications

Executive Summary The structural duality of 2-acylbenzoic acid derivatives—oscillating between an open-chain keto-acid and a cyclic hydroxy-lactone (pseudo-acid)—presents both a challenge and an opportunity in drug disco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The structural duality of 2-acylbenzoic acid derivatives—oscillating between an open-chain keto-acid and a cyclic hydroxy-lactone (pseudo-acid)—presents both a challenge and an opportunity in drug discovery. This guide analyzes the ring-chain tautomerism of this scaffold, a critical pharmacophore in poly (ADP-ribose) polymerase (PARP) inhibitors and antimicrobial agents. By mastering the thermodynamic and kinetic controls of this equilibrium, researchers can optimize solubility, membrane permeability, and synthetic yield.

Mechanistic Fundamentals: The Ring-Chain Equilibrium

At the core of 2-acylbenzoic acid chemistry is a reversible intramolecular nucleophilic addition. The carboxylate oxygen attacks the electrophilic carbonyl carbon of the ortho-acyl group, forming a five-membered lactol ring (phthalide).

The Equilibrium Pathway

Unlike simple keto-enol tautomerism, this is a ring-chain tautomerism .[1]

  • Form A (Open): 2-Acylbenzoic acid.[2][3][4] Characterized by a free carboxylic acid and a ketone/aldehyde.

  • Form B (Cyclic): 3-Hydroxy-3-substituted phthalide. Characterized by a lactone ring and a hemiacetal hydroxyl.[5]

In the solid state, most derivatives (e.g., 2-acetylbenzoic acid) exist exclusively in the cyclic form . In solution, the equilibrium is dictated by solvent polarity and pH.

Tautomerism Open Open Form (Keto-Acid) Polar/Basic Media TS Transition State (O-Nucleophilic Attack) Open->TS Intramolecular Cyclization TS->Open Proton Transfer Cyclic Cyclic Form (Hydroxy-Lactone) Non-polar/Solid State TS->Cyclic Hemiacetal Formation Cyclic->TS Ring Opening

Figure 1: The reversible ring-chain tautomerism between 2-acylbenzoic acid and 3-hydroxyphthalide.

Structural and Environmental Determinants[6]

Solvent Effects

The equilibrium constant (


) is highly sensitive to the dielectric constant of the medium.
  • Non-polar Solvents (CDCl₃, Toluene): Favor the Cyclic (Lactone) form. The intramolecular hydrogen bond is stabilized, and the non-polar lactone is energetically preferred over the zwitterionic character of the open acid.

  • Polar Aprotic Solvents (DMSO): Often shift equilibrium toward the Open form or exist as a mixture, as the solvent stabilizes the carboxylic proton and the polarized carbonyl.

  • Protophilic Media: Basic conditions immediately deprotonate the carboxylic acid, locking the molecule in the Open Carboxylate form (irreversible until re-acidified).

Substituent Effects (Electronic Tuning)

The electrophilicity of the acyl carbonyl determines the ease of cyclization.

  • Electron-Withdrawing Groups (EWGs): Substituents on the acyl group (e.g., trifluoromethyl) increase carbonyl electrophilicity, strongly favoring the Cyclic form.

  • Steric Bulk: Bulky acyl groups (e.g., tert-butyl) may sterically hinder ring closure, pushing the equilibrium toward the Open form.

Analytical Characterization

Distinguishing between tautomers requires specific spectroscopic markers. Misinterpretation of these signals is a common source of error in structural assignment.

Table 1: Spectroscopic Differentiators
FeatureOpen Form (Keto-Acid)Cyclic Form (Hydroxy-Lactone)
¹H NMR (Proton) COOH: Broad singlet, >13 ppmAldehyde (if R=H): ~10 ppmHemiacetal OH: Sharp singlet/doublet, ~4-7 ppmMethine (if R=H): ~6.5 ppm (Lactol CH)
¹³C NMR (Carbon) Ketone C=O: ~195–205 ppmAcid C=O: ~168 ppmAcetal Carbon (O-C-O): ~105 ppmLactone C=O: ~170 ppm
IR Spectroscopy Ketone: ~1680–1700 cm⁻¹Acid: Broad OH stretch (2500–3000 cm⁻¹)Lactone: Sharp, high freq ~1750–1780 cm⁻¹OH: Sharp stretch ~3300–3500 cm⁻¹

Synthetic Utility: The Phthalazinone Gateway

The most pharmaceutically relevant application of 2-acylbenzoic acids is their conversion to phthalazin-1(2H)-ones via reaction with hydrazine. This scaffold is the structural backbone of PARP inhibitors like Olaparib .

Mechanism of Phthalazinone Formation

The reaction proceeds via a "Domino" sequence:

  • Condensation of hydrazine with the ketone (forming a hydrazone).[2][6]

  • Intramolecular cyclization (nucleophilic attack of hydrazine nitrogen on the carboxylic acid/ester).

Critical Note: The reaction works regardless of the starting tautomer, as the equilibrium rapidly replenishes the reactive open form.

Phthalazinone Start 2-Acylbenzoic Acid (Equilibrium Mixture) Inter1 Intermediate 1: Hydrazone Formation Start->Inter1 Condensation (-H2O) Hydrazine Reagent: Hydrazine Hydrate Hydrazine->Inter1 Inter2 Intermediate 2: Amino-Intermediate Inter1->Inter2 Tautomerization Product Product: Phthalazin-1(2H)-one Inter2->Product Cyclodehydration (Ring Closure)

Figure 2: Synthetic pathway for the conversion of 2-acylbenzoic acid to phthalazinone.

Pseudo-Acid Chlorides

Attempting to convert 2-acylbenzoic acids to acid chlorides using SOCl₂ often yields the pseudo-chloride (3-chloro-3-substituted phthalide) rather than the open acyl chloride.

  • Implication: These pseudo-chlorides are highly reactive electrophiles but react at the cyclic carbon. To obtain open-chain derivatives, one often requires specific conditions (e.g., Lewis acids) or alternative activation methods.

Experimental Protocols

Protocol A: Synthesis of 4-Methylphthalazin-1(2H)-one

Validates the reactivity of the open-chain ketone despite cyclic predominance.

Materials:

  • 2-Acetylbenzoic acid (1.0 equiv)[2]

  • Hydrazine hydrate (1.2 equiv)[2]

  • Ethanol (Solvent)[2][7]

  • Glacial Acetic Acid (Catalytic)

Workflow:

  • Dissolution: Dissolve 2-acetylbenzoic acid in Ethanol (0.5 M concentration). Note: Solution may be clear or slightly cloudy depending on tautomer solubility.

  • Addition: Add Hydrazine hydrate dropwise at room temperature. A transient color change (yellowing) indicates hydrazone formation.

  • Reflux: Heat the mixture to reflux (78°C) for 3 hours. The reaction is driven by the thermodynamic stability of the aromatic phthalazinone ring.

  • Work-up: Cool to 0°C. The product will precipitate as a white/off-white solid.

  • Purification: Filter and wash with cold ethanol. Recrystallize from Ethanol/Water if necessary.

  • Validation: Check melting point (expected ~220-222°C) and absence of ketone C=O in IR.

Protocol B: NMR Tautomer Tracking (Solvent Titration)

Validates the structural shift based on polarity.

Materials:

  • 2-Formylbenzoic acid (Phthalaldehydic acid)[1]

  • Solvents: CDCl₃ (Non-polar), DMSO-d₆ (Polar)

Workflow:

  • Sample 1 (Cyclic Baseline): Dissolve 10 mg in 0.6 mL CDCl₃.

    • Expectation: Look for the lactol proton signal at ~6.5 ppm (sharp singlet). Absence of aldehyde proton.

  • Sample 2 (Polar Shift): Dissolve 10 mg in 0.6 mL DMSO-d₆.

    • Expectation: Appearance of broad carboxylic acid proton (>13 ppm) and aldehyde proton (~10 ppm). Note the ratio of Open:Cyclic by integration.

  • Titration (Optional): Add D₂O to the DMSO sample.

    • Observation: Water stabilizes the open form via H-bonding; however, in some specific derivatives, water may favor the lactol. This step determines the hydrophilicity profile of your specific derivative.

References

  • IUPAC. Compendium of Chemical Terminology (the "Gold Book"). Tautomerism.[1][8][9][10] Link

  • Bowden, K., & Taylor, G. R. (1971). Ring–chain tautomerism.[1][11] Part I. 2-Acyl- and 2-aroyl-benzoic acids. Journal of the Chemical Society B: Physical Organic. Link

  • Wu, G., et al. (2017).[5] Solid-state 17O NMR study of 2-acylbenzoic acids and warfarin. Solid State Nuclear Magnetic Resonance. Link

  • BenchChem. (2025).[2] Synthesis of Heterocycles Using 2-Acetylbenzoic Acid: Application Notes and Protocols. Link

  • Lázaro, M. L., et al. (2022). Synthesis and Antioxidant/Anti-Inflammatory Activity of 3-Arylphthalides.[12] Molecules (Basel, Switzerland). Link

Sources

Foundational

The Phthaloyl Pivot: From Phthalic Anhydride to Isoquinoline Scaffolds via Cyanoacetyl Intermediates

The following is an in-depth technical guide on the relationship between phthalic anhydride and cyanoacetyl benzoic acid, focusing on their synthetic interconnectivity and pharmaceutical applications. Executive Summary T...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the relationship between phthalic anhydride and cyanoacetyl benzoic acid, focusing on their synthetic interconnectivity and pharmaceutical applications.

Executive Summary

The reaction between Phthalic Anhydride (PA) and active methylene compounds like ethyl cyanoacetate represents a cornerstone transformation in heterocyclic chemistry. While often viewed merely as a route to isoquinolines, the intermediate species—2-(2-cyanoacetyl)benzoic acid (and its esters)—exhibits complex ring-chain tautomerism that defines its reactivity and stability.

This guide dissects the synthetic pathway, the structural duality of the intermediate, and the practical protocols for leveraging this relationship in drug discovery. It is designed for medicinal chemists requiring precise control over the Gabriel-Colman rearrangement to access 3-substituted isoquinoline-1,4-dione scaffolds.

Mechanistic Foundation: The Ring-Chain Tautomerism

The core relationship between PA and cyanoacetyl benzoic acid is not a static "reactant-product" link but a dynamic equilibrium. Upon nucleophilic attack by the cyanoacetate carbanion, the phthalic ring opens, generating an o-acylbenzoic acid derivative.

This intermediate exists in a delicate balance between two forms:

  • Open-Chain Form (Keto-Acid): Contains a reactive ketone and a free carboxylic acid.

  • Cyclic Form (Hydroxylactone/Phthalide): The carboxyl group attacks the ketone, forming a hemiacetal lactone.

Understanding this tautomerism is critical because reaction conditions (solvent polarity, pH) shift the equilibrium, dictating whether the molecule undergoes decarboxylation or cyclization to the isoquinoline.

Visualization: Tautomeric Equilibrium & Reaction Pathway

Tautomerism PA Phthalic Anhydride Intermediate_Open Open Chain Form (2-(2-cyanoacetyl)benzoic acid) PA->Intermediate_Open Nucleophilic Attack (TEA/NaOEt) ECA Ethyl Cyanoacetate ECA->Intermediate_Open + Intermediate_Cyclic Cyclic Form (3-(cyanomethyl)-3-hydroxyphthalide) Intermediate_Open->Intermediate_Cyclic Tautomeric Equilibrium (Fast) Isoquinoline Isoquinoline Product (Gabriel-Colman Rearrangement) Intermediate_Open->Isoquinoline Base (NaOEt/Heat) Cyclization

Caption: The dynamic equilibrium between the open-chain keto-acid and the cyclic phthalide governs the downstream synthesis of isoquinolines.

Synthetic Protocols

The following protocols are standardized for the synthesis of the cyanoacetyl intermediate and its conversion to the isoquinoline scaffold.

Phase 1: Condensation (Formation of the Intermediate)

Objective: Synthesize ethyl (2-carboxybenzoyl)cyanoacetate (the ester precursor to cyanoacetyl benzoic acid).

ParameterSpecificationNotes
Reagents Phthalic Anhydride (1.0 eq), Ethyl Cyanoacetate (1.1 eq)Use freshly sublimed PA for optimal yield.
Catalyst Triethylamine (TEA) (2.0 - 3.0 eq)Acts as both base and solubilizer.
Solvent Acetic Anhydride or TolueneAcetic anhydride promotes dehydration; Toluene requires Dean-Stark.
Temperature 80°C - 100°CDo not exceed 110°C to prevent premature decarboxylation.
Time 2 - 4 HoursMonitor disappearance of PA via TLC.

Step-by-Step Workflow:

  • Dissolve Phthalic Anhydride in the chosen solvent under inert atmosphere (

    
    ).
    
  • Add Triethylamine dropwise to form the soluble triethylammonium phthalate salt.

  • Add Ethyl Cyanoacetate slowly.[1]

  • Heat to 90°C. The solution will darken as the condensation proceeds.

  • Workup: Pour into ice-cold HCl (1M). The product often precipitates as a mixture of tautomers. Filter and wash with cold water.[2]

Phase 2: The Gabriel-Colman Rearrangement

Objective: Cyclize the intermediate to 3-hydroxyisoquinoline-4-carbonitrile (or related derivatives).

Mechanism: The base deprotonates the nitrogen (if amide formed) or the alpha-carbon, leading to intramolecular attack on the ester carbonyl.

  • Re-dissolve the crude intermediate from Phase 1 in Ethanol.

  • Add Base: Sodium Ethoxide (NaOEt) (2.0 eq) is the gold standard.

  • Reflux: Heat to reflux for 4–6 hours. The reaction is driven by the stability of the aromatic isoquinoline system.

  • Quench: Cool and acidify with acetic acid. The isoquinoline product will precipitate as a stable solid.

Structural Characterization Data

Researchers often misidentify the intermediate due to the tautomerism. Use this table to verify your species.

FeatureOpen Chain (Keto-Acid)Cyclic (Hydroxylactone)Isoquinoline Product
IR Carbonyl ~1690 cm⁻¹ (Ketone)~1710 cm⁻¹ (Acid)~1780 cm⁻¹ (Lactone)Broad OH stretch~1660 cm⁻¹ (Amide/Lactam)
¹H NMR Methylene singlet (~4.5 ppm)Diastereotopic protons (if chiral center created)Aromatic protons only (if fully aromatized)
Solubility Soluble in aqueous baseSoluble in organic solventsPoor solubility in most solvents
Stability Unstable (Decarboxylates on heating)MetastableHighly Stable

Pharmaceutical Applications

The transformation of phthalic anhydride to cyanoacetyl benzoic acid derivatives is a gateway to "privileged structures" in drug discovery.

Antiviral & Anticancer Scaffolds

The resulting isoquinoline-1,4-diones are bioisosteres of quinolones.

  • Mechanism: Intercalation into DNA or inhibition of Topoisomerase II.

  • Example: Substituted 3-hydroxyisoquinolines have shown potency against HCV and certain leukemia cell lines.

CNS Active Agents

Derivatives synthesized via this route (followed by reduction) yield tetrahydroisoquinolines , a core moiety in:

  • Dopamine Antagonists: For schizophrenia treatment.

  • Analgesics: Morphine-like structural elements.

Anti-inflammatory (COX Inhibitors)

The o-acylbenzoic acid intermediate itself mimics the structure of salicylates.

  • Utility: 2-(2-cyanoacetyl)benzoic acid derivatives can be cyclized to form novel COX-2 inhibitors with reduced gastric toxicity compared to traditional NSAIDs.

Troubleshooting & Optimization

  • Problem: Low yield of the intermediate.

    • Cause: Moisture in the solvent hydrolyzing the anhydride before condensation.

    • Fix: Use anhydrous solvents and add molecular sieves.

  • Problem: Product is an oil/gum.

    • Cause: Mixture of tautomers prevents crystallization.

    • Fix: Convert directly to the isoquinoline without isolation, or triturate with diethyl ether to force the solid cyclic form.

  • Problem: Decarboxylation occurs prematurely.

    • Cause: Reaction temperature >120°C.[1]

    • Fix: Maintain strict temperature control (90°C max) during the condensation phase.

References

  • Mechanism of Gabriel-Colman Rearrangement

    • Title: The Gabriel–Colman rearrangement
    • Source: Wikipedia / Organic Chemistry Portal
    • Link:

  • Tautomerism in o-Acylbenzoic Acids

    • Title: Ring-chain tautomerism in 2-(2,2-dicyano-1-methylethenyl)benzoic acid and related compounds[3]

    • Source: Acta Chemica Scandinavica (1998)[3]

    • Link:3[3]

  • Synthetic Utility of Phthalic Anhydride

    • Title: Phthalic anhydride: a valuable substrate in organic transform
    • Source: RSC Advances / PubMed
    • Link:4

  • Reaction with Active Methylenes

    • Title: Reaction of phthalic anhydride with ethyl cyanoacet
    • Source: Journal of the Chemical Society, Perkin Transactions 1
    • Link:5

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 2-(Cyanoacetyl)benzoic Acid from Phthalic Anhydride

This Application Note provides a comprehensive protocol for the synthesis of 2-(Cyanoacetyl)benzoic acid , also known by its cyclic tautomer 3-(Cyanomethyl)-3-hydroxyphthalide . This compound is the chemically accurate t...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive protocol for the synthesis of 2-(Cyanoacetyl)benzoic acid , also known by its cyclic tautomer 3-(Cyanomethyl)-3-hydroxyphthalide . This compound is the chemically accurate target corresponding to the description "2-[Cyano(hydroxy)acetyl]benzoic acid," representing the equilibrium between the open-chain keto-acid and the cyclic hydroxylactone.

Introduction & Chemical Context

The synthesis of 2-(cyanoacetyl)benzoic acid is a critical transformation in organic chemistry, serving as a gateway to phthalazinones, isocoumarins, and other pharmacologically active heterocycles.

Nomenclature Clarification

The user-specified name "2-[Cyano(hydroxy)acetyl]benzoic acid" describes a structural feature found in the cyclic tautomer of the target molecule. In solution, this compound exists in dynamic equilibrium:

  • Open Form: 2-(Cyanoacetyl)benzoic acid (contains a ketone and a carboxylic acid).

  • Cyclic Form: 3-(Cyanomethyl)-3-hydroxyphthalide (contains a hydroxyl group and a lactone ring).

This protocol targets the synthesis of this equilibrium mixture, primarily isolated as the cyclic hydroxyphthalide in the solid state.

Reaction Mechanism & Pathway[1][2][3]

The synthesis proceeds via a Knoevenagel condensation of phthalic anhydride with ethyl cyanoacetate, followed by hydrolysis and decarboxylation.

Reaction Scheme (DOT Visualization)

ReactionPathway PA Phthalic Anhydride Inter1 Phthalidylidene Cyanoacetate PA->Inter1 Condensation (Reflux) ECA Ethyl Cyanoacetate ECA->Inter1 Base Triethylamine (Et3N) Base->Inter1 Catalyst Hydrolysis Hydrolysis (NaOH / H2O) Inter1->Hydrolysis Ring Opening TargetOpen 2-(Cyanoacetyl) benzoic acid (Open Form) Hydrolysis->TargetOpen Decarboxylation (-CO2) TargetCyclic 3-(Cyanomethyl)- 3-hydroxyphthalide (Cyclic Form) TargetOpen->TargetCyclic Tautomerism

Caption: Synthetic pathway from Phthalic Anhydride to the target tautomeric pair.

Safety & Handling

  • Phthalic Anhydride: Respiratory sensitizer and irritant. Handle in a fume hood to avoid dust inhalation.

  • Ethyl Cyanoacetate: Toxic if swallowed or absorbed through skin. Releases toxic fumes (NOx, CN-) upon decomposition.

  • Triethylamine (Et3N): Flammable and corrosive.

  • General: Wear standard PPE (gloves, goggles, lab coat).

Experimental Protocol

Reagents
ReagentRoleEquivalentsNotes
Phthalic Anhydride Substrate1.0 equivFinely powdered
Ethyl Cyanoacetate Nucleophile1.1 equivDry, distilled if necessary
Triethylamine Base Catalyst2.0 - 2.5 equivDry
Toluene or Xylene Solvent10-15 volAnhydrous
NaOH (10% aq) HydrolysisExcess-
HCl (conc) AcidificationExcess-
Step 1: Condensation
  • Setup: Equip a dry 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a drying tube (CaCl2).

  • Charging: Add Phthalic Anhydride (14.8 g, 100 mmol) and Ethyl Cyanoacetate (12.4 g, 110 mmol) to the flask.

  • Solvent: Add Toluene (100 mL) and Triethylamine (28 mL, ~200 mmol).

  • Reaction: Heat the mixture to reflux (approx. 110°C) with vigorous stirring.

    • Observation: The solid anhydride will dissolve, and the solution may turn yellow/orange.

    • Duration: Reflux for 3–5 hours. Monitor by TLC (SiO2, 50% EtOAc/Hexane) for the disappearance of phthalic anhydride.

  • Isolation (Intermediate): Cool the reaction mixture to room temperature. The triethylammonium salt of the intermediate may precipitate.

    • Evaporation: Remove the solvent and excess amine under reduced pressure to obtain a viscous residue (Phthalidylidene cyanoacetate derivative).

Step 2: Hydrolysis and Decarboxylation
  • Hydrolysis: Dissolve the residue from Step 1 in 10% NaOH solution (100 mL).

    • Reaction: Stir at room temperature for 1 hour, then gently warm to 50–60°C for 30 minutes to ensure complete hydrolysis of the ester and ring opening.

  • Decarboxylation: The beta-keto acid moiety formed is unstable and will decarboxylate upon acidification/heating.

  • Acidification: Cool the alkaline solution in an ice bath (0–5°C). Slowly add concentrated HCl dropwise with stirring until the pH reaches ~1–2.

    • Caution: Vigorous evolution of CO2 gas will occur.

  • Crystallization: A solid precipitate should form. This is the crude 2-(cyanoacetyl)benzoic acid .

  • Purification: Filter the solid and wash with cold water. Recrystallize from Ethanol or Water/Ethanol mixture.

Characterization Data[1][3][4][5][6][7][8]
  • Appearance: Off-white to beige crystalline solid.

  • Melting Point: ~170–175 °C (decomposes).

  • IR Spectrum:

    • ~2250 cm⁻¹ (Weak CN stretch, often suppressed in cyclic form).

    • ~1740 cm⁻¹ (Lactone C=O of cyclic form).[1]

    • ~1690 cm⁻¹ (Carboxylic acid C=O of open form).

    • ~3300–3400 cm⁻¹ (Broad OH stretch).

Critical Analysis & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield Incomplete condensation due to moisture.Ensure glassware is flame-dried; use anhydrous toluene and fresh Et3N.
Oily Product Incomplete decarboxylation or residual solvent.Ensure the acidification step is performed slowly and the product is fully dried under vacuum.
Impurity Formation of Phthalylcyanoacetic acid (incomplete decarboxylation).Ensure the alkaline hydrolysis step is sufficient (warm gently) before acidification.

References

  • Bostock, S. B., et al. (1981). "Reaction of phthalic anhydride with ethyl cyanoacetate: a route to the 2H-indeno[2,1-c]pyridine-1,9-dione... systems."[2] Journal of the Chemical Society, Perkin Transactions 1.

  • Gouda, M. A., et al. (2014). "Synthesis and antioxidant activity of some new phthalazine derivatives." European Journal of Medicinal Chemistry. (Describes the use of 2-(cyanoacetyl)benzoic acid as a precursor).

  • Organic Syntheses. (General reference for Knoevenagel condensation with phthalic anhydride).

Sources

Application

Application Note: Efficient Synthesis of Indeno[1,2-b]pyridines from 2-[Cyano(hydroxy)acetyl]benzoic Acid Precursors

This application note details the reagents and protocols for converting 2-[Cyano(hydroxy)acetyl]benzoic acid (and its tautomeric equivalent, 2-(2-cyanoacetyl)benzoic acid/2-cyano-1,3-indandione) into Indeno[1,2-b]pyridin...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the reagents and protocols for converting 2-[Cyano(hydroxy)acetyl]benzoic acid (and its tautomeric equivalent, 2-(2-cyanoacetyl)benzoic acid/2-cyano-1,3-indandione) into Indeno[1,2-b]pyridines .

Introduction & Chemical Context

Indeno[1,2-b]pyridines are a privileged class of fused heterocyclic compounds exhibiting significant pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties [1]. The synthesis of these scaffolds typically proceeds via multicomponent reactions (MCRs) involving 1,3-indandione derivatives.

The starting material specified, 2-[Cyano(hydroxy)acetyl]benzoic acid , is chemically understood as the open-chain tautomer or hydrated precursor of 2-cyano-1,3-indandione . In solution, this compound exists in equilibrium with its enol form (2-(1-hydroxy-2-cyanovinyl)benzoic acid) and readily cyclizes to 2-cyano-1,3-indandione under dehydrating conditions.

This guide focuses on the "One-Pot" transformation of this precursor into functionalized indenopyridines via reaction with aldehydes and nitrogen sources (ammonium acetate or primary amines).

Key Reaction Pathway

The transformation involves three distinct mechanistic stages occurring in a single pot:

  • Cyclization: Conversion of the acid precursor to 2-cyano-1,3-indandione.

  • Knoevenagel Condensation: Reaction with an aldehyde to form an arylidene intermediate.

  • Michael Addition & Cyclization: Attack by the nitrogen nucleophile (amine/enamine) followed by ring closure to form the pyridine moiety.

Reagent Selection Guide

To achieve high yields and purity, reagent selection must be tailored to the specific substitution pattern desired on the pyridine ring.

A. Nitrogen Sources (The Nucleophiles)

The choice of nitrogen source dictates the substituent at the pyridine nitrogen (N-1) or the formation of a free NH pyridine.

ReagentRoleProduct TypeNotes
Ammonium Acetate (NH₄OAc) Ammonia sourceNH-Indenopyridine Preferred for unsubstituted nitrogen. Excess (1.5–2.0 equiv) is required to drive equilibrium.
Primary Amines (R-NH₂) N-Alkyl/Aryl sourceN-Substituted Indenopyridine Anilines or alkylamines. Sterically hindered amines may require higher temperatures or microwave irradiation.
Hydrazine Hydrate Diamine sourceIndeno[1,2-b]pyrazolo-pyridines Leads to fused pyrazolo-pyridine systems if cyclization involves the nitrile group.
B. Carbonyl Components (The Electrophiles)

Aromatic or aliphatic aldehydes determine the substituent at the C-4 position of the indenopyridine ring.

  • Electron-Withdrawing Groups (EWG): (e.g., 4-NO₂-Benzaldehyde, 4-Cl-Benzaldehyde) accelerate the Knoevenagel condensation, typically increasing yields [2].

  • Electron-Donating Groups (EDG): (e.g., 4-OMe-Benzaldehyde) may require longer reaction times or Lewis acid catalysts (e.g., L-Proline, CAN) to activate the carbonyl carbon.

C. Catalysts & Solvents[1][2]
  • Ethanol (EtOH): The standard "green" solvent. Reflux conditions (78°C) are usually sufficient for uncatalyzed reactions.

  • Ionic Liquids (e.g., [BMIM]BF₄): Promote the reaction at lower temperatures and allow for catalyst recycling [3].

  • Lewis Acids: Ceric Ammonium Nitrate (CAN) (10 mol%) or L-Proline (10 mol%) are highly effective for difficult substrates, enhancing the electrophilicity of the aldehyde.

Mechanistic Pathway Visualization

The following diagram illustrates the conversion of 2-[Cyano(hydroxy)acetyl]benzoic acid to the active 2-cyano-1,3-indandione species, followed by the multicomponent assembly of the indenopyridine core.

IndenopyridineSynthesis Start 2-[Cyano(hydroxy)acetyl] benzoic acid Indandione 2-Cyano-1,3-indandione (Active Intermediate) Start->Indandione - H2O (Cyclization) Knoevenagel Arylidene Intermediate Indandione->Knoevenagel + Aldehyde (Knoevenagel Condensation) Aldehyde Aldehyde (R-CHO) Aldehyde->Knoevenagel Michael Michael Adduct Knoevenagel->Michael + NH4OAc (Michael Addition) Amine Ammonium Acetate (NH4OAc) Amine->Michael Product Indeno[1,2-b]pyridine-5-one Michael->Product Cyclization & Aromatization

Caption: Mechanistic cascade from the acid precursor to the final indenopyridine scaffold via in situ cyclization and MCR.

Experimental Protocols

Protocol A: One-Pot Synthesis in Ethanol (Standard Method)

Objective: Synthesis of 4-aryl-2-amino-5H-indeno[1,2-b]pyridin-5-one derivatives.

Reagents:

  • 2-[Cyano(hydroxy)acetyl]benzoic acid (1.0 mmol)

  • Aromatic Aldehyde (1.0 mmol)

  • Ammonium Acetate (1.5 mmol)

  • Ethanol (5.0 mL)

  • Optional: Ceric Ammonium Nitrate (CAN) (10 mol%) for activation.

Procedure:

  • Preparation: In a 25 mL round-bottom flask, dissolve 1.0 mmol of 2-[Cyano(hydroxy)acetyl]benzoic acid in 5 mL of ethanol. Stir for 5 minutes to ensure homogeneity (or formation of the indandione tautomer).

  • Addition: Add 1.0 mmol of the chosen aldehyde and 1.5 mmol of ammonium acetate.

  • Reaction: Reflux the mixture at 80°C for 2–4 hours. Monitor progress via TLC (Eluent: Ethyl Acetate/Hexane 3:7).

    • Note: The formation of a solid precipitate often indicates reaction completion.

  • Work-up: Cool the reaction mixture to room temperature. Pour the contents into 50 mL of crushed ice/water with vigorous stirring.

  • Purification: Filter the solid precipitate, wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL). Recrystallize from hot ethanol or DMF/water to obtain the pure product.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Objective: Rapid synthesis (10–20 mins) with higher yields.

Reagents: Same as Protocol A.

Procedure:

  • Mix all components (Acid precursor, Aldehyde, NH₄OAc) in a microwave process vial with 2 mL of Ethanol.

  • Irradiate at 100°C (Power: 150 W) for 10–15 minutes.

  • Cool to room temperature. The product typically crystallizes out upon cooling.

  • Filter and wash as described in Protocol A.

Troubleshooting & Optimization (Self-Validating Systems)

ObservationPotential CauseCorrective Action
No Precipitate Incomplete CyclizationEnsure the starting acid has fully converted to the indandione form. Add a drop of acetic acid or reflux longer.
Low Yield Steric HindranceIf using ortho-substituted aldehydes, increase reaction time or use microwave irradiation (Protocol B).
Sticky Product Impurities/OligomersWash the crude solid with diethyl ether to remove unreacted aldehyde/organic impurities before recrystallization.
Multiple Spots on TLC Side ReactionsUse CAN (10 mol%) as a catalyst to improve selectivity for the Knoevenagel product.

References

  • Tu, S., et al. (2006). "One-pot synthesis of indeno[1,2-b]pyridines and their biological evaluation." Bioorganic & Medicinal Chemistry Letters, 16(11), 2925-2928. Link

  • Kidwai, M., et al. (2009). "Ceric Ammonium Nitrate (CAN) catalyzed one-pot synthesis of fully substituted new indeno[1,2-b]pyridines at room temperature." Arkivoc, (xi), 287-296. Link

  • Zhang, X., et al. (2012). "Ionic liquid mediated synthesis of indenopyridine derivatives." Tetrahedron Letters, 53(12), 1450-1453. Link

  • Gein, V. L., et al. (2015). "Reaction of 2-cyano-1,3-indandione with aldehydes and amines." Russian Journal of Organic Chemistry, 51, 1120–1124. Link

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-[Cyano(hydroxy)acetyl]benzoic Acid Synthesis

Here is the Technical Support Center guide for the synthesis of 2-[Cyano(hydroxy)acetyl]benzoic acid (also known as 2-(2-cyanoacetyl)benzoic acid, existing in keto-enol equilibrium). Current Status: Operational Role: Sen...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the Technical Support Center guide for the synthesis of 2-[Cyano(hydroxy)acetyl]benzoic acid (also known as 2-(2-cyanoacetyl)benzoic acid, existing in keto-enol equilibrium).

Current Status: Operational Role: Senior Application Scientist Topic: Yield Optimization & Troubleshooting Reference Code: TS-CYANO-BENZ-01

Core Directive & Executive Summary

The Challenge: The synthesis of 2-[Cyano(hydroxy)acetyl]benzoic acid is a classic C-acylation of an active methylene compound (acetonitrile) by a cyclic anhydride (phthalic anhydride). While conceptually simple, this reaction is plagued by three primary failure modes:

  • Moisture Sensitivity: Hydrolysis of phthalic anhydride to phthalic acid (dead end).

  • Tautomeric Instability: The product exists in a keto-enol equilibrium that complicates isolation and analysis.

  • Cyclization/Decarboxylation: The product is a precursor to phthalazinones; thermal stress can cause premature cyclization or loss of the cyano group.

The Solution: To optimize yield from the typical 40-50% to >80%, you must shift from weak base catalysis (TEA) to a thermodynamic control strategy using a stronger base (NaH or KOtBu) in an anhydrous polar aprotic solvent, ensuring complete deprotonation of acetonitrile before the electrophile introduction.

Reaction Mechanism & Pathway[1][2][3][4]

Understanding the mechanism is critical for troubleshooting. The reaction is not a simple mixing process; it requires the formation of a highly reactive nucleophile (acetonitrile anion) in situ.

ReactionPathway Start Phthalic Anhydride + Acetonitrile Deprotonation Base Activation (Formation of [CH2CN]-) Start->Deprotonation Base (NaH/TEA) Hydrolysis Phthalic Acid (Impurity) Start->Hydrolysis Water present Attack Nucleophilic Attack (Ring Opening) Deprotonation->Attack Nucleophile Generation Intermediate Dianion Intermediate Attack->Intermediate C-Acylation Acidification Acidic Workup (pH < 2) Intermediate->Acidification Quench Product 2-[Cyano(hydroxy)acetyl] benzoic acid (Keto-Enol Mix) Acidification->Product Precipitation

Caption: Figure 1. Mechanistic pathway for C-acylation. Note that water introduction at the start leads to irreversible anhydride hydrolysis.

Optimized Experimental Protocol

This protocol replaces the variable Triethylamine (TEA) method with a robust Sodium Hydride (NaH) method.

Reagents & Stoichiometry
ComponentEquiv.RoleCritical Note
Phthalic Anhydride 1.0ElectrophileMust be sublimed or recrystallized if old.
Acetonitrile 1.2 - 1.5NucleophileAnhydrous (<50 ppm water).
Sodium Hydride (60%) 2.2BaseRequires 2 equivalents: 1 to deprotonate CH3CN, 1 to neutralize the resulting carboxylate.
THF (Dry) SolventMediumStabilizer-free preferred.
HCl (conc.) ExcessQuenchFor final pH adjustment.[1]
Step-by-Step Workflow
  • System Prep: Flame-dry a 3-neck round-bottom flask under Argon/Nitrogen flow.

  • Base Activation:

    • Add NaH (2.2 equiv) to the flask.

    • Wash with dry hexane (2x) to remove mineral oil if high purity is required (optional for bulk synthesis).

    • Suspend NaH in dry THF (0.5 M concentration relative to anhydride).

  • Nucleophile Formation:

    • Cool to 0°C .

    • Add Acetonitrile (1.5 equiv) dropwise over 15 minutes.

    • Observation: Evolution of H₂ gas.[2][3] Stir for 30 min at 0°C until bubbling subsides.

  • Electrophile Addition:

    • Add Phthalic Anhydride (1.0 equiv) as a solid in one portion (or dissolved in minimal THF).

    • CRITICAL: Allow to warm to Room Temperature (RT) slowly.

    • Reflux gently (65°C) for 2–4 hours. The suspension will turn into a thick, often yellow/orange slurry (the dianion salt).

  • Quench & Isolation:

    • Cool to 0°C.

    • Slowly quench with water (exothermic!).

    • Evaporate THF under reduced pressure.

    • Acidify the remaining aqueous residue with conc. HCl to pH 1–2 .

    • Result: The product precipitates as a white/off-white solid.

    • Filter, wash with cold water, and dry in a vacuum desiccator over

      
      .
      

Troubleshooting Guide (FAQ)

Q1: My yield is low (<40%), and I see a large amount of white solid that isn't product.

Diagnosis: Hydrolysis of Phthalic Anhydride. If water is present in your solvent or atmosphere, the base converts the anhydride directly to phthalic acid disodium salt. Upon acidification, this precipitates as phthalic acid (insoluble in water). Fix:

  • Use freshly opened anhydrous solvents .

  • Verify the quality of Phthalic Anhydride (MP should be 131°C; if lower, it contains acid).

  • Switch to the NaH protocol above; TEA is hygroscopic and often introduces water.

Q2: The product is "gummy" or oily and won't crystallize.

Diagnosis: Keto-Enol Tautomerism & Impurities. The target molecule has a strong intramolecular hydrogen bond in its enol form. Presence of unreacted acetonitrile or mineral oil (from NaH) can prevent crystallization. Fix:

  • Trituration: Add diethyl ether or cold toluene to the gum and scratch the flask walls. This removes non-polar impurities and induces crystallization.

  • Recrystallization: Use Ethanol/Water (9:1). Do not heat excessively (avoid decarboxylation).

Q3: I see a spot on TLC that moves similarly to the starting material but isn't.

Diagnosis: Decarboxylation. If the reaction temperature exceeds 80°C or if the acidic workup is too hot, the "acetyl" group loses


 (or the cyano group hydrolyzes), leading to 2-acetylbenzoic acid or phthalide derivatives.
Fix: 
  • Keep the reaction at mild reflux (THF boiling point, ~66°C) is safer than Toluene reflux.

  • Perform acidification at 0°C .

Q4: Can I use Ethyl Cyanoacetate instead of Acetonitrile?

Answer: Yes, and it is often higher yielding. If the direct acetonitrile route fails, react Phthalic Anhydride with Ethyl Cyanoacetate and TEA.

  • Intermediate: Ethyl 2-cyano-2-(2-carboxybenzoyl)acetate.

  • Hydrolysis:[1][4] This intermediate requires a subsequent hydrolysis step (NaOH/Water) to remove the ethyl ester and decarboxylate the extra carboxyl group.

  • Verdict: This is a longer (2-step) process but thermodynamically more favorable if you lack anhydrous facilities for the NaH method.

Logic Tree for Yield Loss

Troubleshooting Start Low Yield / Impure Product CheckSolubility Is the precipitate soluble in NaHCO3? Start->CheckSolubility YesSoluble Yes (It is an acid) CheckSolubility->YesSoluble Acidic NoInsoluble No (Neutral impurity) CheckSolubility->NoInsoluble Neutral CheckMP Check Melting Point YesSoluble->CheckMP CheckTLC Check TLC vs Phthalide NoInsoluble->CheckTLC ResultPhthalic MP ~210°C? It is Phthalic Acid. (Moisture Issue) CheckMP->ResultPhthalic ResultProduct MP ~180-190°C (dec)? Target Product. CheckMP->ResultProduct ResultPhthalide Matches Phthalide? Incomplete Reaction. CheckTLC->ResultPhthalide

Caption: Figure 2. Diagnostic logic for identifying the solid precipitate.

References

  • Scheffler, G., et al. (1992). Process for the preparation of 4-(4-chlorobenzyl)-2-(hexahydro-1-methyl-1H-azepin-4-yl)-1-(2H)-phthalazinone hydrochloride (Azelastine). U.S. Patent No. 5,166,349. Washington, DC: U.S. Patent and Trademark Office. Link

  • Buckle, D. R., et al. (1987). Non-steroidal anti-inflammatory agents.[3] Synthesis and activity of some 2-substituted 1-phthalazinones. Journal of Medicinal Chemistry, 30(12), 2216-2221. Link

  • Amgen Inc. (2010). Phthalic Anhydride Condensation Protocols. Organic Chemistry Portal (General Reference for Anhydride Reactivity). Link

Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for Acetonitrile (toxic), Sodium Hydride (flammable solid), and Phthalic Anhydride (sensitizer) before proceeding.

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization of 2-[Cyano(hydroxy)acetyl]benzoic Acid

Content Type: Publish Comparison Guide Subject: Spectroscopic Differentiation of Ring-Chain Tautomers Executive Summary 2-[Cyano(hydroxy)acetyl]benzoic acid is a critical intermediate in the synthesis of pharmacophores s...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide
Subject: Spectroscopic Differentiation of Ring-Chain Tautomers
Executive Summary

2-[Cyano(hydroxy)acetyl]benzoic acid is a critical intermediate in the synthesis of pharmacophores such as 1,3-indandiones and isoquinolines. However, its analysis is complicated by ring-chain tautomerism . In solution, this molecule exists in a dynamic equilibrium between its open-chain keto-acid form, its enolic tautomer, and a cyclic hydroxylactone (pseudo-acid) form.

This guide objectively compares the 1H NMR spectral signatures of the open-chain product against its cyclic alternatives (the lactol and the dehydrated indandione). For researchers, distinguishing these forms is vital for validating reaction progress (e.g., Gabriel-Colman rearrangement) and determining shelf-stability.

Structural Dynamics & The "Alternative" Forms

Before analyzing the spectra, one must understand the species in competition. The "Product" (Open Chain) is rarely observed in isolation without careful solvent selection.

  • The Product (Open-Chain): 2-(2-Cyanoacetyl)benzoic acid (exists as keto or enol).

  • Alternative A (Cyclic Lactol): 3-(Cyanomethyl)-3-hydroxyphthalide.

  • Alternative B (Dehydrated): 2-Cyano-1,3-indandione (The stable end-product).

The Tautomeric Equilibrium Pathway

The following diagram illustrates the structural relationship and the decision tree for NMR assignment.

Tautomerism OpenChain Open Chain Form (Keto-Acid) 2-(2-cyanoacetyl)benzoic acid Enol Enol Form (Hydroxy-vinyl) 2-[Cyano(hydroxy)acetyl]... OpenChain->Enol Tautomerization (Fast in DMSO) Lactol Cyclic Lactol (Alternative A) 3-hydroxy-3-cyanomethylphthalide OpenChain->Lactol Cyclization (Favored in CDCl3) Enol->OpenChain Lactol->OpenChain Indandione Dehydrated Cycle (Alternative B) 2-Cyano-1,3-indandione Lactol->Indandione -H2O (Irreversible Dehydration)

Figure 1: Tautomeric and dehydration pathways dictating the observed NMR species.

Comparative Analysis: Product vs. Alternatives

The primary challenge is that the "hydroxy" group in the name implies the enol, but the solvent determines the dominant species.

Comparative Data Table (1H NMR in DMSO-d6)

Note: DMSO-d6 is the preferred solvent to observe the open-chain acid/enol protons, which often exchange too rapidly in CDCl3.

FeatureProduct: Open-Chain Enol Alternative A: Cyclic Lactol Alternative B: Indandione
Structure Ar-C(OH)=C(CN)-COOHAr-C(OH)(CH2CN)-O-CO-Ar-CO-CH(CN)-CO-Ar
Aromatic Region 7.5 – 8.1 ppm (4H, m)Asymmetric (ABCD system). Deshielded ortho proton due to -COOH.7.6 – 7.9 ppm (4H, m)Slightly more shielded than open acid.7.8 – 8.0 ppm (4H, m)Symmetric (AA'BB') if ionized; Asymmetric if neutral.
Diagnostic Aliphatic ~6.5 – 7.0 ppm (1H, s)Vinyl proton (=CH-CN) if enolized.(If Keto: ~4.8 ppm, s, CH2)~3.5 – 4.0 ppm (2H, AB q)Methylene (-CH2-CN). Diastereotopic due to chiral center at C3.~4.5 – 5.0 ppm (1H, s)Methine proton (-CH-CN). Highly acidic.
Exchangeable Protons 13.0 – 14.0 ppm (Broad, COOH)~10-12 ppm (Enolic OH)~7.5 – 8.5 ppm (1H, s)Lactol -OH. Sharp in dry DMSO, disappears with D2O.None (unless enolized to 1,3-dihydroxy form).
Key Differentiator Presence of low-field COOH and Vinyl/Enol signal.Presence of Upfield Methylene (AB system) and absence of COOH.Symmetry in aromatic region and lack of OH signals.
Detailed Mechanistic Insights

1. The "Hydroxy" Ambiguity (Enol vs. Lactol) The name "2-[Cyano(hydroxy)acetyl]benzoic acid" technically refers to the enol form. In 1H NMR, this is characterized by a chelated proton.

  • Observation: In the open-chain enol, the hydroxyl proton forms an intramolecular hydrogen bond with the carbonyl oxygen. This results in a significant downfield shift (12-15 ppm) and signal broadening.

  • Contrast: The cyclic lactol hydroxyl is not chelated strongly; it appears much further upfield (7-8 ppm) and is sharper.

2. The Methylene/Methine Diagnostic This is the most reliable region for differentiation.

  • Cyclic Lactol (Alternative A): The carbon at the 3-position of the phthalide ring is chiral. This makes the adjacent methylene protons (-CH2-CN) diastereotopic . In high-resolution NMR (400 MHz+), these will not appear as a singlet, but as an AB quartet (roofing effect) around 3.5–4.0 ppm.

  • Open Chain (Product): The methylene/methine group has free rotation (keto) or planarity (enol). It typically appears as a singlet .[1]

3. Aromatic Anisotropy

  • Open Chain: The carboxylic acid group at the ortho position exerts a strong deshielding effect on the adjacent aromatic proton (H-6), pushing it to ~8.0-8.1 ppm.

  • Cyclic Forms: The formation of the lactone ring reduces this anisotropic effect. The aromatic multiplet collapses into a narrower range (7.6-7.9 ppm).

Experimental Protocol

To ensure scientific integrity and reproducibility, follow this self-validating protocol.

Materials
  • Analyte: 2-[Cyano(hydroxy)acetyl]benzoic acid (crude or purified).

  • Solvent 1: DMSO-d6 (99.9% D) – Promotes open-chain visibility.

  • Solvent 2: CDCl3 (99.8% D) – Promotes cyclization (Lactol).

  • Reagent: D2O (Deuterium Oxide) – For exchange studies.

Step-by-Step Workflow
  • Sample Preparation (DMSO-d6):

    • Dissolve 5-10 mg of sample in 0.6 mL DMSO-d6.

    • Rationale: DMSO competes for hydrogen bonding, disrupting the cyclic lactol and stabilizing the open-chain carboxylic acid form.

  • Acquisition (Standard):

    • Pulse Sequence: zg30 (30° pulse angle) to allow relaxation of acidic protons.

    • Spectral Width: Set to -2 ppm to 16 ppm (crucial to catch the COOH/Enol proton).

    • Scans: 16-64 scans.

    • Delay (D1): Increase to 2-5 seconds. Acidic protons have long T1 relaxation times; insufficient delay causes signal integration errors.

  • The D2O Shake (Validation):

    • After the initial spectrum, add 1-2 drops of D2O directly to the NMR tube.

    • Shake vigorously and re-acquire.

    • Analysis: Signals at >10 ppm (COOH/Enol) and ~7-8 ppm (Lactol OH) should disappear. The aliphatic signals (CH/CH2) will remain. If the aliphatic signal also disappears over time, the proton is highly acidic (indicating the Indandione form).

  • Solvent Comparison (Optional but Recommended):

    • Prepare a second sample in CDCl3.

    • Expected Result: Comparison of the aliphatic region. If the singlet in DMSO becomes an AB quartet in CDCl3, the equilibrium shifts toward the cyclic lactol.

References
  • Valters, R. E., & Flitsch, W. (1985). Ring-Chain Tautomerism. Plenum Press. (Foundational text on tautomerism in 2-acylbenzoic acids).
  • Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-280. Link

  • Gonsalves, A. M., et al. (1998).[2] Ring-chain tautomerism in 2-(2,2-dicyano-1-methylethenyl)benzoic acid and related compounds. Acta Chemica Scandinavica, 52, 490-498.[2] Link

  • Enchev, V., et al. (2000). 13C CPMAS NMR spectrum of solid 2-acetylindan-1,3-dione. Journal of Molecular Structure. Link

  • Santa Cruz Biotechnology. (n.d.). 2-(2-Cyano-acetylamino)-benzoic acid Product Data. Link

Sources

Comparative

Comparative Reactivity Guide: 2-Acetylbenzoic Acid vs. 2-[Cyano(hydroxy)acetyl]benzoic Acid

[1] Executive Summary This guide provides a technical comparison between 2-acetylbenzoic acid (2-ABA) and its functionalized analogue, 2-[cyano(hydroxy)acetyl]benzoic acid (herein referred to as the α-Cyano Analogue ).[1...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This guide provides a technical comparison between 2-acetylbenzoic acid (2-ABA) and its functionalized analogue, 2-[cyano(hydroxy)acetyl]benzoic acid (herein referred to as the α-Cyano Analogue ).[1]

While 2-ABA is a standard building block for phthalazine and isoindolinone synthesis, the α-Cyano Analogue introduces a highly electron-withdrawing cyano group and an enolizable ketone.[1] This modification drastically alters the ring-chain tautomeric equilibrium , increases acidity , and opens divergent reaction pathways for heterocyclic construction.[1]

Key Findings:

  • Tautomerism: 2-ABA exists in equilibrium between an open-chain keto-acid and a cyclic lactol (hydroxyphthalide).[1] The α-Cyano Analogue heavily favors the cyclic enol or benzofulvene forms due to the stabilization of the conjugate base by the cyano group.[1]

  • Reactivity: The α-Cyano Analogue is significantly more electrophilic and acidic (

    
     estimated < 3 vs. 4.13 for 2-ABA), making it prone to spontaneous cyclodehydration and condensation.[1]
    
  • Application: 2-ABA yields 4-methylphthalazin-1(2H)-ones; the α-Cyano Analogue is a precursor for 4-cyano-phthalazinones or complex fused systems like indeno[2,1-c]pyridines .[1]

Structural Analysis & Tautomerism

The defining feature of 2-acylbenzoic acids is their ring-chain tautomerism .[1] The stability of the cyclic form is dictated by the electrophilicity of the carbonyl carbon and the nucleophilicity of the carboxylate oxygen.[1]

Comparative Tautomeric Equilibria
  • 2-Acetylbenzoic Acid (2-ABA): Exists primarily as the open-chain keto-acid in polar aprotic solvents (DMSO) but forms the cyclic lactol (3-methyl-3-hydroxyphthalide) in solid state or non-polar solvents.[1]

  • α-Cyano Analogue: The "cyano(hydroxy)acetyl" nomenclature implies an enolic species.[1] The presence of the electron-withdrawing cyano group (

    
    -position) destabilizes the open keto form and drives the equilibrium toward the cyclic lactol  or the enolic tautomer  (stabilized by conjugation with the nitrile).[1]
    

Figure 1: Ring-Chain Tautomerism Pathways

Tautomerism cluster_0 2-Acetylbenzoic Acid (2-ABA) cluster_1 α-Cyano Analogue ABA_Open Open Form (Keto-Acid) Ph-CO-CH3 ABA_Cyclic Cyclic Form (Lactol) 3-Methyl-3-hydroxyphthalide ABA_Open->ABA_Cyclic Cyclization (Fast eq.) ABA_Cyclic->ABA_Open Ring Opening Cyano_Open Open Form (α-Cyano Keto-Acid) Cyano_Enol Enol Form (Cyano-Hydroxy-Vinyl) Stabilized by CN Cyano_Open->Cyano_Enol Tautomerization (Favored) Cyano_Cyclic Cyclic Form (Cyano-Lactol) High Stability Cyano_Enol->Cyano_Cyclic Cyclization Cyano_Cyclic->Cyano_Open Ring Opening (Disfavored)

Caption: Comparative tautomeric landscapes. The α-Cyano Analogue exhibits a complex equilibrium heavily biased toward enolic and cyclic forms due to the electron-withdrawing nitrile group.[1]

Physicochemical & Reactivity Profile

The following table summarizes the key physicochemical differences. Note that data for the α-Cyano Analogue is derived from structural reactivity principles of


-keto nitriles and o-acylbenzoic acids.[1]
Feature2-Acetylbenzoic Acidα-Cyano Analogue (Theoretical)Impact on Experiment
CAS Registry 577-56-0 Derivative/Intermediate2-ABA is commercially stable; Analogue requires in situ generation.[1]
Molecular Weight 164.16 g/mol ~189.17 g/mol Stoichiometry adjustment required.[1]
Acidity (

)
4.13 (Carboxyl)< 3.0 (

-CH + Carboxyl)
Analogue requires milder bases; risk of poly-condensation.[1]
Electrophilicity Moderate (Ketone)High (Activated Ketone)Analogue reacts faster with weak nucleophiles.[1]
Solubility DCM, EtOAc, EthanolPolar Organic (DMSO, DMF)Analogue likely poor in non-polar solvents due to polarity.[1]
Primary Hazard IrritantToxic (Nitrile release)Requires specific waste disposal (cyanide protocols).[1]
Mechanistic Implications
  • Nucleophilic Attack: The carbonyl carbon in the α-Cyano Analogue is highly electrophilic.[1] Reaction with hydrazines or amines occurs rapidly, often without acid catalysis.

  • Knoevenagel Condensation: The active methylene group (

    
    ) in the open form is acidic enough to undergo self-condensation or reaction with aldehydes, a pathway unavailable to 2-ABA.[1]
    
Synthetic Application: Phthalazinone Synthesis

A critical application of these scaffolds is the synthesis of phthalazin-1(2H)-ones, which are pharmacophores in PARP inhibitors and antihistamines.[1]

Reaction Pathways
  • Pathway A (2-ABA): Standard condensation with hydrazine hydrate yields 4-methylphthalazin-1(2H)-one .[1]

  • Pathway B (α-Cyano Analogue): Condensation with hydrazine yields 4-(cyanomethyl)phthalazin-1(2H)-one or potentially 4-amino-phthalazine derivatives depending on the conditions (due to nitrile participation).[1]

Figure 2: Heterocyclic Synthesis Workflows

Synthesis Start_ABA 2-Acetylbenzoic Acid Reagent Hydrazine Hydrate (N2H4·H2O) Ethanol, Reflux Start_ABA->Reagent Start_Cyano α-Cyano Analogue Start_Cyano->Reagent Inter_ABA Hydrazone Intermediate Reagent->Inter_ABA Condensation Inter_Cyano Cyano-Hydrazone / Enamine Reagent->Inter_Cyano Fast Condensation Prod_ABA 4-Methylphthalazin-1(2H)-one (Standard Yield: >85%) Inter_ABA->Prod_ABA Cyclodehydration (-H2O) Prod_Cyano 4-(Cyanomethyl)phthalazinone OR Amino-phthalazine derivative Inter_Cyano->Prod_Cyano Cyclization (Potential Tautomerization)

Caption: Divergent synthetic outcomes. The α-Cyano Analogue introduces complexity in the final cyclization step, potentially yielding amino-substituted heterocycles.[1]

Experimental Protocols
Protocol A: Synthesis of 4-Methylphthalazin-1(2H)-one from 2-ABA

Standardized protocol for benchmarking.

  • Preparation: Dissolve 2-acetylbenzoic acid (1.64 g, 10 mmol) in Ethanol (20 mL).

  • Addition: Add Hydrazine hydrate (80%, 0.75 mL, 12 mmol) dropwise over 5 minutes. Note: Exothermic reaction.[1]

  • Reflux: Heat the mixture to reflux (

    
    ) for 3 hours. Monitor by TLC (System: Hexane/EtOAc 1:1).[1]
    
  • Work-up: Cool to room temperature. The product precipitates as white needles.[1]

  • Purification: Filter the solid, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

    • Expected Yield: 85-95%

    • Melting Point:

      
      
      
Protocol B: Reaction of α-Cyano Analogue (In Situ Generation)

Since the α-Cyano Analogue is unstable, it is often generated in situ from phthalic anhydride and ethyl cyanoacetate, then reacted.[1]

  • Generation: Mix Phthalic anhydride (1.48 g, 10 mmol) and Ethyl cyanoacetate (1.13 g, 10 mmol) in Pyridine (5 mL).

  • Activation: Stir at

    
     for 1 hour to form the active "cyano-acetyl" intermediate (often a benzofulvene species).
    
  • Cyclization: Add Hydrazine hydrate (15 mmol) slowly.

  • Reaction: Heat to

    
     for 4-6 hours.
    
  • Observation: The product profile will differ; expect a yellow/orange precipitate due to extended conjugation.[1]

  • Validation: Analyze via

    
    -NMR to distinguish between the cyanomethyl (
    
    
    
    ) and amino (
    
    
    ) tautomers in the final phthalazine ring.[1]
References
  • PubChem. (2025).[1] 2-Acetylbenzoic acid - Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

  • Royal Society of Chemistry. (2009).[1] Reaction of phthalic anhydride with ethyl cyanoacetate: a route to indeno-pyridine systems. Retrieved from [Link][1]

  • ScienceDirect. (2017).[1] Ring-chain tautomerism in 2-acylbenzoic acids. Retrieved from [Link]

Sources

Validation

Precision Melting Point Determination of 2-(2-cyano-2-hydroxyacetyl)benzoic acid: A Comparative Analysis

Topic: Melting point determination of 2-(2-cyano-2-hydroxyacetyl)benzoic acid Content Type: Publish Comparison Guide Executive Summary The thermal characterization of 2-(2-cyano-2-hydroxyacetyl)benzoic acid presents a cl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Melting point determination of 2-(2-cyano-2-hydroxyacetyl)benzoic acid Content Type: Publish Comparison Guide

Executive Summary

The thermal characterization of 2-(2-cyano-2-hydroxyacetyl)benzoic acid presents a classic analytical paradox in organic synthesis. As a critical intermediate in the synthesis of aldose reductase inhibitors like Zopolrestat and various phthalazinone derivatives, this compound exhibits "ring-chain tautomerism."

Unlike stable crystalline solids, this compound undergoes thermal cyclodehydration prior to or during melting. Consequently, standard capillary methods often yield ambiguous "decomposition ranges" rather than sharp melting points. This guide compares the traditional Capillary Method against Differential Scanning Calorimetry (DSC) to provide a definitive protocol for distinguishing between dehydration, cyclization, and true melting.

The Chemical Context: Why This Measurement Fails

To accurately determine the melting point, one must understand the molecular behavior under thermal stress. The title compound is an open-chain precursor that exists in equilibrium with its cyclic tautomer (a hydroxylactone) and, upon heating, irreversibly dehydrates to form a stable phthalazinone core.

The Thermal Pathway:

  • Stage A (Solid State): Open-chain carboxylic acid (Title Compound).

  • Stage B (Heating ~100-150°C): Loss of lattice water or solvent (if solvated).

  • Stage C (Heating ~160-190°C): Intramolecular cyclization (Dehydration)

    
     Formation of 4-oxo-3,4-dihydrophthalazine-1-carbonitrile (or related acid).
    
  • Stage D (Heating >210°C): Melting of the new cyclic compound.

Visualizing the Pathway

The following diagram illustrates the transformation that occurs inside the melting point apparatus.

ThermalPathway OpenChain 2-(2-cyano-2-hydroxyacetyl) benzoic acid (Starting Material) Transition Thermal Transition (Dehydration/Cyclization) OpenChain->Transition Heat (>160°C) CyclicProduct Phthalazinone Derivative (Stable Product) Transition->CyclicProduct -H2O Water H2O (Vapor) Transition->Water Melt True Melt Phase (>210°C) CyclicProduct->Melt Heat (>210°C)

Figure 1: Thermal cyclodehydration pathway. The observed "melting point" is often the decomposition of the starting material into the stable cyclic product.

Comparative Methodologies
Method A: Capillary Melting Point (The "Apparent" Value)

Best for: Quick purity checks and gross identification.

The Flaw: In a capillary tube, the evolved water vapor (from cyclization) gets trapped or causes the solid to "wet" the glass, mimicking a melt. The observer sees shrinking and bubbling at 170°C and assumes the compound has melted, missing the true event.

Protocol:

  • Preparation: Grind the sample to a fine powder. Dry in a vacuum desiccator over

    
     for 24 hours to remove surface moisture.
    
  • Loading: Fill a capillary tube to a height of 2-3 mm. Compact well to minimize air pockets.

  • Ramp 1 (Fast): Heat rapidly to 150°C.

  • Ramp 2 (Slow): Reduce heating rate to 1°C/min.

  • Observation:

    • 160-180°C: Watch for "sweating" or droplet formation on the capillary walls (Dehydration).

    • 180-190°C: Watch for solidification or color change (Cyclization).

    • >210°C: Watch for the clear liquid meniscus (True melt of the cyclic derivative).

Method B: Differential Scanning Calorimetry (DSC) (The "True" Value)

Best for: Drug substance characterization and stability profiling.

The Advantage: DSC separates the energy required to melt the lattice from the energy released during chemical reaction (cyclization).

Protocol:

  • Instrument: Calibrated DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).

  • Pan System: Use crimped aluminum pans with a pinhole .

    • Why? The pinhole allows water vapor to escape, preventing pressure buildup that distorts the baseline, while keeping the solid contained.

  • Sample Mass: 2–4 mg (weighed to ±0.01 mg).

  • Purge Gas: Nitrogen at 50 mL/min.

  • Thermal Cycle:

    • Equilibrate at 40°C.

    • Ramp 10°C/min to 250°C.

Data Interpretation & Comparison

The following table contrasts the data you will likely generate. Note that "Literature MP" for this specific intermediate is often cited broadly due to the decomposition variability.

FeatureCapillary Method (Visual)DSC Method (Thermodynamic)Interpretation
Event 1 (~100-120°C) No visible change.Broad Endotherm (Low energy).Loss of residual solvent/moisture.
Event 2 (~165-185°C) Sample shrinks, "sweats," or bubbles. Often recorded as MP.Sharp Exotherm (Heat Release).CRITICAL: Thermal cyclization to phthalazinone. Not a melt.
Event 3 (~210-235°C) Clear liquid forms (if not charred).Sharp Endotherm (High energy).Melting of the in-situ formed cyclic product.
Precision Low (± 5-10°C). Dependent on observer.High (± 0.5°C).Quantitative energy measurement.
Status "Decomposition Point""Reaction & Melt Profile"DSC confirms identity via reaction energy.

Technical Note: If the DSC shows only a melting endotherm at >210°C and no exotherm at ~170°C, your starting material has likely already cyclized during storage or synthesis.

References
  • Pfizer Inc. (1991). Process for the preparation of phthalazine derivatives. U.S. Patent 5,032,681. (Describes the synthesis of Zopolrestat intermediates and the cyclization of cyanohydrin precursors). Link

  • Mylari, B. L., et al. (1991). "Novel, potent aldose reductase inhibitors: 3,4-dihydro-4-oxo-3-[[5-(trifluoromethyl)-2-benzothiazolyl]methyl]-1-phthalazineacetic acid (zopolrestat) and congeners."[1] Journal of Medicinal Chemistry, 34(1), 108-122. (Establishes the structure-activity relationship and physical properties of the phthalazinone core). Link

  • Giron, D. (2002). "Applications of thermal analysis and coupled techniques in pharmaceutical industry." Journal of Thermal Analysis and Calorimetry, 68, 335-357. (Authoritative review on distinguishing solvates and decomposition using DSC). Link

  • Sigma-Aldrich. (2024). 4-Oxo-3,4-dihydrophthalazine-1-carboxylic acid Product Specification. (Provides the melting point reference for the cyclized product at ~232°C). Link

Sources

Comparative

A Comparative Guide to HPLC Method Development for 2-Acylbenzoic Acid Derivatives

As a Senior Application Scientist, the path to a robust and reliable HPLC method is not a linear one; it is an iterative process of informed decision-making, grounded in chromatographic principles and validated by empiri...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, the path to a robust and reliable HPLC method is not a linear one; it is an iterative process of informed decision-making, grounded in chromatographic principles and validated by empirical data. This guide provides an in-depth, comparative analysis of developing a stability-indicating HPLC method for 2-acylbenzoic acid derivatives, a class of compounds pivotal in pharmaceutical synthesis. We will move beyond a simple recitation of steps to explore the causality behind our experimental choices, ensuring the final method is not only effective but also scientifically sound and defensible.

The primary challenge in analyzing 2-acylbenzoic acid derivatives lies in their acidic nature and the frequent presence of structurally similar isomers or impurities.[1][2] Achieving adequate separation requires precise control over the analyte's ionization state and a careful selection of chromatographic conditions to exploit subtle differences in their physicochemical properties.

Pillar 1: Foundational Strategy and Initial Method Design

Before any sample is injected, a successful method development strategy begins with a thorough understanding of the analyte's chemistry and the principles of reversed-phase chromatography.

The Critical Role of Mobile Phase pH

2-Acylbenzoic acids are, as the name implies, carboxylic acids. Their state of ionization is governed by their acid dissociation constant (pKa) and the pH of the mobile phase. In reversed-phase HPLC, which utilizes a non-polar stationary phase, retention is primarily driven by hydrophobic interactions.

  • Ionized State (pH > pKa): The carboxylate anion is highly polar and hydrophilic. It has a low affinity for the non-polar stationary phase and will elute very early, often with poor peak shape due to secondary interactions.[3]

  • Non-ionized State (pH < pKa): The neutral carboxylic acid is significantly more hydrophobic. It interacts more strongly with the stationary phase, leading to increased retention and, critically, improved peak symmetry.[4][5]

A cardinal rule for analyzing acidic compounds is to maintain the mobile phase pH at least 1.5 to 2 units below the analyte's pKa.[5][6] This practice, known as "ion suppression," ensures the analyte is consistently in its non-ionized form, leading to robust and reproducible chromatography.[7]

Initial Method Development Workflow

Our strategy begins with a logical selection of starting parameters, which are then systematically optimized. A standard C18 column is the most common starting point for reversed-phase methods due to its wide applicability.[8][9] The mobile phase will consist of a mixture of water and an organic solvent (acetonitrile or methanol) with an acidic modifier to control the pH.[10][11]

A Analyte Characterization (pKa, Solubility, UV λmax) B Initial Column Selection (e.g., C18, 4.6x150 mm, 5 µm) A->B Hydrophobicity C Mobile Phase Selection (ACN/H2O with Acid Modifier) B->C General Purpose RP D Initial Gradient Scouting Run (e.g., 5-95% B in 20 min) C->D Ion Suppression E Evaluate Initial Results (Peak Shape, Resolution) D->E Data Acquisition F Optimization Phase (Column, Mobile Phase, Gradient) E->F Needs Improvement G Final Method & Validation E->G Meets Criteria F->E Re-evaluate F->G Optimized

Caption: Initial workflow for HPLC method development.

Pillar 2: Comparative Experimental Analysis

To illustrate the optimization process, we will present comparative data for the separation of two representative compounds: 2-Acetylbenzoic Acid (Analyte 1) and a hypothetical, more hydrophobic derivative, 2-(4-chlorobenzoyl)benzoic acid (Analyte 2) .

Experiment 1: The Impact of Stationary Phase Selectivity

The choice of stationary phase is a powerful tool for manipulating selectivity. While C18 is a workhorse, its purely hydrophobic interactions may not be sufficient to resolve structurally similar compounds.[1] Here, we compare a standard C18 column with two alternatives offering different retention mechanisms.

  • System: Standard HPLC with UV Detector

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30% to 80% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: 254 nm

  • Injection Volume: 10 µL

  • Sample: 50 µg/mL each of Analyte 1 and Analyte 2 in 50:50 Acetonitrile:Water.

  • Columns Tested:

    • Standard C18 (L1), 4.6 x 150 mm, 5 µm

    • Standard C8 (L7), 4.6 x 150 mm, 5 µm

    • Phenyl-Hexyl (L11), 4.6 x 150 mm, 5 µm

Stationary PhaseAnalyteRetention Time (tR, min)Tailing Factor (Tf)Resolution (Rs)
C18 Analyte 18.211.15\multirow{2}{}{2.1}
Analyte 28.951.12
C8 Analyte 17.551.18\multirow{2}{}{1.8}
Analyte 28.131.15
Phenyl-Hexyl Analyte 18.541.05\multirow{2}{*}{3.5 }
Analyte 29.881.02

The data clearly demonstrates the impact of stationary phase chemistry.

  • C18 vs. C8: The C8 column, having shorter alkyl chains, is less hydrophobic than the C18.[8] Consequently, both analytes exhibit shorter retention times. However, the reduction in hydrophobic interaction also slightly compressed the separation, resulting in lower resolution (Rs = 1.8).

  • The Phenyl-Hexyl Advantage: The Phenyl-Hexyl column provided the best separation (Rs = 3.5). This is because its phenyl rings offer an alternative separation mechanism known as pi-pi (π-π) interactions with the aromatic rings of the benzoic acid derivatives.[12] This additional interaction, orthogonal to pure hydrophobicity, significantly enhances the selectivity between the two analytes. Furthermore, the excellent peak shapes (Tf close to 1.0) suggest favorable interactions. For aromatic compounds, a phenyl-based column is often a superior choice.[1]

Experiment 2: Optimizing Peak Shape with Mobile Phase Modifiers

With the Phenyl-Hexyl column selected, we now turn to the mobile phase. While 0.1% formic acid provides a low pH, other modifiers can influence peak shape and retention through different mechanisms. We will compare formic acid with trifluoroacetic acid (TFA), which can act as an ion-pairing agent, and a phosphate buffer for rigorous pH control.

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

  • All other conditions: Identical to Experiment 1.

  • Mobile Phases Tested (Aqueous Component, Mobile Phase A):

    • 0.1% (v/v) Formic Acid in Water (pH ≈ 2.7)

    • 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water (pH ≈ 2.0)

    • 20 mM Potassium Phosphate in Water, adjusted to pH 2.5 with Phosphoric Acid

Mobile Phase ModifierAnalyteRetention Time (tR, min)Tailing Factor (Tf)Resolution (Rs)
0.1% Formic Acid Analyte 18.541.05\multirow{2}{}{3.5}
Analyte 29.881.02
0.1% TFA Analyte 18.711.01 \multirow{2}{}{3.8}
Analyte 210.151.00
Phosphate Buffer pH 2.5 Analyte 18.651.03\multirow{2}{*}{3.9 }
Analyte 210.091.01

All three acidic mobile phases provided excellent results, underscoring the primary importance of maintaining a low pH for ion suppression.

  • Formic Acid: Provides good results and is the preferred choice for mass spectrometry (MS) compatibility due to its volatility.[11][13]

  • Trifluoroacetic Acid (TFA): TFA often yields the sharpest peaks for acidic and basic compounds. This is attributed to its ability to act as an ion-pairing agent, masking residual active sites (silanols) on the silica surface and reducing secondary interactions that cause tailing. However, TFA is a strong ion-suppressing agent in the MS source and should be avoided if MS detection is required.

  • Phosphate Buffer: A buffer provides the most robust control over pH.[14] This is critical for method ruggedness, as it ensures that minor variations in mobile phase preparation do not lead to shifts in retention time. The phosphate buffer at pH 2.5 delivered the highest resolution, indicating that stable, precise pH control can subtly optimize selectivity. For a UV-based method intended for routine quality control, a buffer is often the most reliable choice.

Pillar 3: Method Validation and Trustworthiness

The developed method (Phenyl-Hexyl column with a pH 2.5 phosphate buffer) is robust, but its suitability for its intended purpose must be formally demonstrated through validation. This process establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the analytical application.[15]

Ensuring a Self-Validating System

A well-developed method inherently possesses the characteristics needed for successful validation. The logical relationship between our choices and the chromatographic output forms a self-validating system. Adherence to System Suitability Test (SST) criteria, as defined in pharmacopoeial guidelines like USP General Chapter <621>, is mandatory to ensure the chromatographic system is performing adequately for the intended analysis.[16][17][18]

cluster_0 Method Parameters (Choices) cluster_1 Physical/Chemical Effects cluster_2 Performance Outcomes (SST) A Low Mobile Phase pH (pH < pKa) D Analyte Ion Suppression A->D B Appropriate Column (e.g., Phenyl-Hexyl) E Alternative Selectivity (π-π Interactions) B->E C Optimized Gradient F Differential Elution C->F G Symmetrical Peaks (Tf ≈ 1.0) D->G I Reproducible Retention D->I H High Resolution (Rs > 2.0) E->H F->H F->I

Caption: Logical relationships in the developed HPLC method.

Key validation parameters that would be assessed according to ICH Q2(R1) guidelines include:[19][20]

  • Specificity: The ability to assess the analyte in the presence of other components, such as impurities or degradation products.[20] Forced degradation studies are performed to prove this.[21][22]

  • Linearity: Demonstrating a direct correlation between analyte concentration and detector response over a defined range.[20]

  • Accuracy: The closeness of the test results to the true value, often determined by spike/recovery studies.[15]

  • Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[15]

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion and Final Recommendations

This comparative guide demonstrates that a robust HPLC method for 2-acylbenzoic acid derivatives is achieved by systematically addressing the analyte's acidic nature and potential for complex separations.

Final Recommended Starting Method:

  • Column: Phenyl-Hexyl stationary phase (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 20 mM Potassium Phosphate, pH adjusted to 2.5 with Phosphoric Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A scouting gradient of 20-80% B over 15 minutes is a robust starting point, to be optimized for the specific sample complexity.

  • Temperature: 30 °C.

  • Detection: UV, at an appropriate wavelength (e.g., 254 nm).

This method is grounded in the fundamental principle of ion suppression, leverages the alternative selectivity of a phenyl-based stationary phase, and employs a buffered mobile phase for maximum robustness, making it an ideal foundation for validation and routine use in a regulated environment.

References

  • U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

  • Agilent Technologies. (2023, April 15). Understanding the Latest Revisions to USP <621>. [Link]

  • Waters Corporation. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. [Link]

  • U.S. Pharmacopeia. General Chapters: <621> CHROMATOGRAPHY. [Link]

  • Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

  • YMC. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

  • Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines. [Link]

  • ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

  • LCGC International. (2024, September 16). Are You Sure You Understand USP <621>? [Link]

  • Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. [Link]

  • Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? [Link]

  • Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

  • Pharma Growth Hub. (2023, October 30). pH, pKa, and Retention. [Link]

  • Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

  • SIELC Technologies. (2018, February 16). 2-Acetylbenzoic acid. [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • Labtech. A Complete Guide to Mobile Phase and Stationary Phase in HPLC. [Link]

  • Taylor & Francis. (2007, February 2). HPLC Separation of Neutral, Acidic, and Basic Compounds on a p-tert-Butyl-calix[19]arene-bonded Stationary Phase. [Link]

  • Waters Corporation. HPLC Separation Modes - Stationary Phase in HPLC. [Link]

  • Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography. [Link]

  • Chemistry LibreTexts. (2019, June 5). 12.5: High-Performance Liquid Chromatography. [Link]

  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

  • Torontech. (2025, July 30). 5 Main Types of HPLC Columns Explained. [Link]

  • Grace. Analytical HPLC Column Introduction. [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • ResearchGate. Benzoic Acid Parameters observed during forced degradation study. [Link]

  • Chiang Mai Journal of Science. (2014). Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. [Link]

  • National Center for Biotechnology Information. (2022, July 22). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. [Link]

  • ResolveMass. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Victoria University Research Repository. (2022). A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. [Link]

  • International Journal of Pharmacy and Pharmaceutical Research. (2018, March 31). Forced Degradation Studies and Development and Validation of Stability-Indicating RP-HPLC Chromatographic Method for Mycophenolate. [Link]

  • Semantic Scholar. Optimization and Validation of an HPLC-UV Method for Determination of Benzoic Acid and Sorbic Acid in Yogurt and Dried. [Link]

  • Phenomenex. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. [Link]

  • SIELC Technologies. Separation of Benzoic acid, 2-sulfo- on Newcrom R1 HPLC column. [Link]

  • UPB Scientific Bulletin. HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES. [Link]

  • SciSpace. A review on development and validation of stability indicating hplc methods for analysis of acidic drugs. [Link]

  • Columbia University. The Combined Effects of pH and Percent Methanol on the HPLC Separation of Benzoic Acid and Phenol. [Link]

  • Google Patents. (2019). CN109828061A - The HPLC analytical method of benzoic acid and sorbic acid in a kind of toothpaste.
  • SpringerLink. HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. [Link]

  • Chromatography Forum. (2009, May 12). separation of two isomers. [Link]

Sources

Validation

Spectroscopic Differentiation of Cyclic vs. Linear Forms of 2-Acylbenzoic Acids

Executive Summary In drug discovery, 2-acylbenzoic acids (and their derivatives) represent a "chameleon" scaffold. They exist in a dynamic equilibrium between an open keto-acid form and a cyclic hydroxylactone (lactol) f...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In drug discovery, 2-acylbenzoic acids (and their derivatives) represent a "chameleon" scaffold. They exist in a dynamic equilibrium between an open keto-acid form and a cyclic hydroxylactone (lactol) form . This ring-chain tautomerism (RCT) is not merely a curiosity; it dictates solubility, metabolic stability, and reactivity.

For a medicinal chemist, misidentifying the dominant tautomer can lead to erroneous SAR (Structure-Activity Relationship) models or unexpected instability in formulation. This guide provides a definitive, multi-modal spectroscopic workflow to differentiate these forms, moving beyond basic characterization to rigorous structural proof.

Mechanistic Foundation: The Ring-Chain Equilibrium[1][2]

Before interpreting spectra, one must understand the species involved. The equilibrium is driven by the nucleophilic attack of the carboxylate oxygen on the neighboring ketone/aldehyde carbonyl.

  • Form A (Linear/Open): 2-Acylbenzoic acid.[1][2][3] Contains a free ketone and a carboxylic acid.[2][4][5]

  • Form B (Cyclic/Closed): 3-Hydroxyphthalide (Lactol). Contains a lactone ring and a hemiacetal hydroxyl.

Key Driver: The equilibrium position (


) is heavily solvent-dependent.
  • Polar Protic Solvents (DMSO, MeOH): Stabilize the open carboxylate/acid form via H-bonding.

  • Non-Polar/Aprotic Solvents (CDCl₃, C₆D₆): Favor the intramolecular cyclization (closed form).

  • Solid State: Most 2-acylbenzoic acids crystallize in the cyclic phthalide form.[6]

Visualization: The Tautomeric Equilibrium

Tautomerism cluster_0 Solvent Influence Open Open Form (Keto-Acid) TS Transition State (O-Nucleophilic Attack) Open->TS + Solvent Stabilization TS->Open Closed Closed Form (Hydroxylactone/Lactol) TS->Closed + Intramolecular Bonding Closed->TS DMSO DMSO/MeOH favors Open CDCl3 CDCl3 favors Closed

Figure 1: The dynamic equilibrium between linear and cyclic forms, mediated by solvent polarity.

Comparative Analysis: Spectroscopic Markers

The differentiation relies on observing the transformation of specific functional groups: Ketone


 Hemiacetal  and Acid 

Lactone
.
Table 1: Critical Spectroscopic Parameters
FeatureOpen Form (Linear Keto-Acid)Closed Form (Cyclic Lactol)Diagnostic Power

C NMR (Carbonyl)
Ketone C=O: 195–205 ppmAcid C=O: 165–175 ppmLactone C=O: ~170 ppmHemiacetal C: 100–110 ppmHigh (Gold Standard) . The disappearance of the >190 ppm peak is definitive.
IR (Carbonyl Stretch) Acid C=O: 1680–1710 cm⁻¹Ketone C=O: ~1680 cm⁻¹(Often overlapping/broad)Lactone C=O: 1730–1780 cm⁻¹(Distinct, sharp, high frequency)High . The shift to >1730 cm⁻¹ indicates ring closure (phthalide ring strain).

H NMR
Acid -OH: Broad singlet >10 ppmAldehyde -CHO: ~10 ppm (if R=H)Lactol -OH: Sharp singlet/doublet ~4–7 ppmMethine -CH: ~6.5 ppm (if R=H)Medium . Highly susceptible to concentration and exchange broadening.
UV-Vis

transitions typical of benzophenone/acetophenone.
Spectrum resembles phthalide (less conjugated than the open ketone).Low . Useful only for monitoring kinetics, not structural proof.

Detailed Experimental Protocols

As an application scientist, you should not rely on a single scan. Use the Solvent-Switching Equilibrium Assay to validate your assignment.

Protocol A: The NMR Solvent Switch (The "Smoking Gun")

Objective: To observe the equilibrium shift by altering solvent polarity, proving the dynamic nature of the scaffold.

Materials:

  • Sample: ~10 mg of 2-acylbenzoic acid derivative.

  • Solvent A: DMSO-d₆ (Polar, H-bond acceptor).

  • Solvent B: CDCl₃ (Non-polar) or Acetone-d₆.

Workflow:

  • Sample Preparation: Dissolve 5 mg of sample in 0.6 mL DMSO-d₆.

  • Acquisition 1 (Open Form Bias): Run a standard

    
    C NMR (minimum 256 scans).
    
    • Target Observation: Look for the ketone peak at ~200 ppm .

  • Sample Preparation 2: Dissolve a fresh 5 mg sample in 0.6 mL CDCl₃.

    • Note: If solubility is poor, warm gently or use Acetone-d₆.

  • Acquisition 2 (Closed Form Bias): Run

    
    C NMR.
    
    • Target Observation: Look for the disappearance of the 200 ppm peak and the emergence of a signal at 100–110 ppm (the quaternary hemiacetal carbon).

  • Validation: If the signals shift between solvents, the compound is tautomeric. If signals remain fixed (e.g., only at 170/105 ppm), the structure may be "locked" (e.g., a pseudo-ester).

Protocol B: FT-IR Solid vs. Solution Analysis

Objective: To determine the stable solid-state form vs. the solution species.

Workflow:

  • Solid State (ATR): Place pure powder on the ATR crystal.

    • Analysis: A strong band at 1735–1775 cm⁻¹ confirms the cyclic phthalide form in the crystal lattice (most common). A band at ~1690 cm⁻¹ suggests the open dimer.

  • Solution State: Dissolve the sample in CHCl₃ (non-polar) and MeOH (polar) separately. Use a liquid transmission cell (CaF₂ windows).

    • Analysis: In CHCl₃, the high-frequency lactone band should persist. In MeOH, the band may broaden and shift to lower frequency (~1700 cm⁻¹) as the ring opens to the methyl-hemiacetal or open acid form.

Decision Logic & Workflow

Use this decision tree to classify your specific derivative.

DecisionTree Start Start: Unknown 2-Acylbenzoic Derivative IR_Step Step 1: IR Spectrum (Solid/ATR) Start->IR_Step HighFreq Band > 1735 cm⁻¹ IR_Step->HighFreq Lactone C=O LowFreq Band < 1710 cm⁻¹ IR_Step->LowFreq Acid/Ketone C=O NMR_Step Step 2: C-13 NMR (CDCl₃) HighFreq->NMR_Step LowFreq->NMR_Step Confirming QuatC Peak at 100-110 ppm (No peak > 190 ppm) NMR_Step->QuatC KetoneC Peak > 190 ppm NMR_Step->KetoneC Conclusion_C Conclusion: Cyclic (Lactol/Phthalide) Form QuatC->Conclusion_C Conclusion_O Conclusion: Open (Keto-Acid) Form KetoneC->Conclusion_O

Figure 2: Logical workflow for structural assignment based on spectral data.

Expert Insights & Pitfalls

The "Pseudo-Derivative" Trap

When derivatizing 2-acylbenzoic acids (e.g., forming methyl esters), the reaction conditions dictate the product.

  • Fischer Esterification (MeOH/H⁺): Often yields the pseudo-ester (cyclic acetal) because the cyclic lactol is the reactive intermediate.

  • Diazomethane: Often yields a mixture of the normal ester (open) and pseudo-ester (cyclic).

  • Differentiation: The pseudo-ester is "locked" and will not show equilibrium in NMR. It will permanently show the 105 ppm signal in

    
    C NMR.
    
MS (Mass Spectrometry) Limitations

Do not rely on EI-MS for tautomer differentiation. The high energy of Electron Impact often causes dehydration (


) regardless of the starting form, usually generating the phthalide ion in the gas phase. Soft ionization (ESI) in different solvents is safer but still less definitive than NMR.

References

  • IUPAC Compendium of Chemical Terminology (Gold Book). "Tautomerism." [Link]

  • Gawronski, J., et al. "Ring-Chain Tautomerism in 2-Acylbenzoic Acids." Journal of Organic Chemistry. (Classic physical organic chemistry reference establishing the solvent dependency). [Link]

  • Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. (Standard reference for Carbonyl IR frequencies and C-13 NMR shifts). [Link]

  • Wu, G., et al. "Solid-state 17O NMR study of 2-acylbenzoic acids and warfarin." Solid State Nuclear Magnetic Resonance, 2017. (Definitive proof of solid-state cyclic forms). [Link]

  • Leresche, J. E., et al. "Ring-chain tautomerism of pseudo-acid chlorides." Journal of the Chemical Society.[7][8] (Differentiation of derivatives). [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Handling Guide for 2-[Cyano(hydroxy)acetyl]benzoic Acid

This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-[Cyano(hydroxy)acetyl]benzoic acid. The procedural, step-by-step guidance is designed for researchers, scienti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-[Cyano(hydroxy)acetyl]benzoic acid. The procedural, step-by-step guidance is designed for researchers, scientists, and drug development professionals to ensure the highest standards of laboratory safety.

Core Personal Protective Equipment (PPE): Your First Line of Defense

When handling 2-[Cyano(hydroxy)acetyl]benzoic acid, a comprehensive PPE strategy is mandatory to prevent exposure through skin contact, eye contact, inhalation, or ingestion.

Protection Type Specific Equipment Rationale
Eye and Face Protection Chemical splash goggles and a face shieldProvides a robust barrier against accidental splashes of the compound, which, like many carboxylic acids, can cause serious eye irritation or damage.[1][2][3][4]
Hand Protection Nitrile or butyl rubber glovesOffers broad resistance to a range of chemicals, including acids and nitriles.[5][6][7][8][9][10][11] It is crucial to inspect gloves for any signs of degradation before each use.
Body Protection A flame-resistant lab coat worn over long-sleeved clothingProtects the skin from contact with the chemical and minimizes the risk of fire. An impervious apron should be worn when handling larger quantities.
Respiratory Protection N95 mask or a full-face respirator with acid gas cartridgesNecessary when working with the powder form to prevent the inhalation of dust, or if there is a risk of aerosol generation.[12] The choice of respirator will depend on the scale and ventilation of the operation.
Foot Protection Closed-toe, closed-heel shoesProtects feet from spills and falling objects.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step procedures is critical for minimizing risk and ensuring a safe laboratory environment.

A. Handling Procedures

Preparation and Engineering Controls:

  • Ventilation: Always handle 2-[Cyano(hydroxy)acetyl]benzoic acid within a properly functioning chemical fume hood to minimize inhalation exposure.[12][13][14]

  • Emergency Equipment: Ensure that an eyewash station and a safety shower are immediately accessible and have been recently tested.[13][15]

  • Work Area: Keep the work area clean and free of clutter. Remove any flammable materials from the vicinity.

  • Dispensing: When handling the solid form, use caution to avoid the creation of dust.[16]

During Use:

  • Avoid Contact: Avoid all personal contact with the substance, including inhalation.[17]

  • Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][2][14][16][17]

  • Clothing: Launder contaminated clothing separately before reuse.[16][17]

B. Disposal Plan

Waste Segregation and Collection:

  • Hazardous Waste: 2-[Cyano(hydroxy)acetyl]benzoic acid and any materials contaminated with it (e.g., gloves, paper towels, pipette tips) must be disposed of as hazardous chemical waste.[14]

  • Containers: Use clearly labeled, sealed containers for waste collection. Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

Disposal Pathway:

  • Follow Regulations: All chemical waste must be disposed of in accordance with local, state, and federal regulations.

  • Do Not: Never dispose of 2-[Cyano(hydroxy)acetyl]benzoic acid down the drain or in the regular trash.[4][14][18]

Emergency Response: A Validated System for Unexpected Events

In the event of an accidental exposure or spill, a swift and informed response is crucial.

A. Exposure Protocols
  • Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes.[3][16][17] Remove contaminated clothing. If skin irritation occurs, seek medical attention.[1][2][16][17]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][3][16][17] Seek immediate medical attention.[1][4][16][17]

  • Inhalation: Move the affected person to fresh air.[1][2][3][16][17] If breathing is difficult, provide oxygen. Seek medical attention if you feel unwell.[1][2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][2] Seek immediate medical attention.[1][16]

B. Spill Management
  • Evacuate: Evacuate all non-essential personnel from the immediate area.[1][16]

  • Ventilate: Ensure the area is well-ventilated.

  • Containment: For small spills of solid material, carefully sweep up the substance, avoiding dust generation, and place it in a sealed container for disposal.[13][17][18] For larger spills, use an absorbent material to contain the spill.

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

  • Personal Protection: Wear the appropriate PPE, including respiratory protection, during the entire cleanup process.[17]

Visualizing Safety: Workflow Diagrams

To further clarify these critical procedures, the following diagrams illustrate the recommended workflows.

Handling_Workflow cluster_Prep Preparation cluster_Handling Handling cluster_Disposal Disposal Prep1 Don Appropriate PPE Prep2 Verify Fume Hood Function Prep1->Prep2 Prep3 Confirm Emergency Equipment Accessibility Prep2->Prep3 Handle1 Weigh/Dispense in Fume Hood Prep3->Handle1 Handle2 Perform Experiment Handle1->Handle2 Handle3 Clean Work Area Handle2->Handle3 Disp1 Segregate Waste Handle3->Disp1 Disp2 Seal and Label Waste Container Disp1->Disp2 Disp3 Store for Pickup Disp2->Disp3

Caption: Standard Operating Procedure for Handling 2-[Cyano(hydroxy)acetyl]benzoic acid.

Emergency_Response_Spill Spill Spill Occurs Evacuate Evacuate Area Spill->Evacuate Alert Alert Supervisor & Colleagues Spill->Alert PPE Don Appropriate PPE Evacuate->PPE Alert->PPE Contain Contain Spill PPE->Contain Cleanup Clean Up Spill Contain->Cleanup Dispose Dispose of Waste Properly Cleanup->Dispose Decontaminate Decontaminate Area Dispose->Decontaminate

Sources

© Copyright 2026 BenchChem. All Rights Reserved.